Cas no 27086-21-1 (Carbamic chloride, dihexyl-)

• Product Name: Carbamic chloride, dihexyl-
• CAS No: 27086-21-1
• MF: C₁₃H₂₆ClNO
• MW: 247.804643154144
• CID: 1429083
• PubChem ID: 15644922
• Update Time: 2025-04-20

Carbamic chloride, dihexyl- Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, dihexyl-
• N,N-dihexylcarbamoyl chloride
• SCHEMBL8681098
• Dihexylcarbamyl chloride
• 27086-21-1
• DTXSID10576226

• Inchi： 1S/C13H26ClNO/c1-3-5-7-9-11-15(13(14)16)12-10-8-6-4-2/h3-12H2,1-2H3
• InChI Key： KPJAGBYVSJPISB-UHFFFAOYSA-N
• SMILES： ClC(N(CCCCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 247.17048
• Monoisotopic Mass: 247.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31